Cas no 1339787-64-2 (3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride)

• Product Name: 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride
• CAS No: 1339787-64-2
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• MDL: MFCD19680932
• CID: 5243979
• PubChem ID: 64219486
• Update Time: 2026-03-08

3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(DIFLUOROMETHOXY)-4-METHYLBENZENE-1-SULFONYL CHLORIDE
• 3-(DIFLUOROMETHOXY)-4-METHYLBENZENE-1-SULFONYLCHLORIDE
• Benzenesulfonyl chloride, 3-(difluoromethoxy)-4-methyl-
• 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride

• MDL： MFCD19680932
• Inchi： 1S/C8H7ClF2O3S/c1-5-2-3-6(15(9,12)13)4-7(5)14-8(10)11/h2-4,8H,1H3
• InChI Key： BIACZIDOPCZUQZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=C(C=1)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8

Additional information on 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride

Exploring the Applications and Properties of 3-(Difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride (CAS No. 1339787-64-2)

In the realm of specialty chemicals, 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride (CAS No. 1339787-64-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its difluoromethoxy and sulfonyl chloride functional groups, serves as a critical intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of small molecule inhibitors and bioconjugation techniques.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride as a valuable building block. Fluorination is a key strategy in medicinal chemistry, as it enhances metabolic stability and bioavailability. This compound’s difluoromethoxy group contributes to these properties, making it a sought-after reagent for designing next-generation therapeutics. Additionally, its sulfonyl chloride moiety enables facile derivatization, allowing chemists to create diverse sulfonamide-based structures.

One of the trending topics in chemical research is the role of sulfonyl chlorides in click chemistry and covalent drug discovery. 3-(Difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride aligns with this trend, as it can participate in selective reactions with nucleophiles, such as amines and thiols. This reactivity is particularly useful in proteomics and biomarker labeling, where precise modification of biomolecules is essential. Moreover, its stability under controlled conditions makes it a reliable choice for high-throughput screening applications.

From an industrial perspective, the synthesis and scalability of 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride are subjects of ongoing optimization. Advances in green chemistry and catalytic fluorination have improved the efficiency of producing such high-value intermediates. Companies specializing in custom synthesis and contract research are leveraging these innovations to meet the rising demand for fluorinated sulfonyl chlorides. This compound’s compatibility with continuous flow chemistry further enhances its appeal for large-scale manufacturing.

In the context of drug development, 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride has been investigated for its potential in targeting enzyme inhibition and protein-protein interactions. Its structural motif is found in several kinase inhibitors, which are pivotal in oncology and inflammatory diseases. The compound’s ability to introduce fluorine atoms into drug candidates aligns with the pharmaceutical industry’s focus on improving drug-likeness and ADME properties.

Another area of interest is the use of 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride in material science. Fluorinated aromatic compounds are known for their thermal stability and chemical resistance, making them suitable for advanced polymers and coatings. Researchers are exploring its incorporation into high-performance materials for electronics and aerospace applications. The compound’s sulfonyl chloride group also facilitates cross-linking reactions, enabling the design of tailored polymeric networks.

As the scientific community continues to explore sustainable synthetic routes, 3-(difluoromethoxy)-4-methylbenzene-1-sulfonyl chloride remains a focal point for innovation. Its combination of fluorine substitution and reactive sulfonyl chloride functionality offers a unique platform for developing novel compounds. Whether in pharmaceuticals, agrochemicals, or materials, this compound exemplifies the intersection of chemical versatility and industrial relevance.